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Compound of Interest

Compound Name: Methapyrilene

Cat. No.: B1676370

This guide provides comprehensive safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling Methapyrilene. Adherence to these
procedures is crucial for minimizing exposure risk and ensuring a safe laboratory environment.
Methapyrilene is classified as a hazardous substance and must be handled with appropriate
caution.[1][2]

Hazard Identification and Classification

Methapyrilene hydrochloride is recognized as a toxic substance if swallowed and should be
considered hazardous until more comprehensive information is available.[1][3]

Hazard Lo GHS . Hazard
L Description . Signal Word
Classification Pictogram Statement
Acute Oral Toxic if
L Danger H301
Toxicity swallowed.

Source: MedChemExpress Safety Data Sheet, Cayman Chemical Safety Data Sheet[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent skin, eye, and
respiratory exposure to Methapyrilene.
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PPE Category

Specifications

Rationale

Eye Protection

Safety glasses with side
shields or goggles. A face
shield may be necessary for
operations with a high risk of

splashing.

Prevents contact of
Methapyrilene dust or

solutions with the eyes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or
latex) that are powder-free. It is
recommended to wear two
pairs of gloves, with one cuff
under the gown and the other
over it. Gloves should be
changed regularly or
immediately if contaminated,

torn, or punctured.

Protects the skin from direct
contact with the chemical.
Double gloving provides an

additional layer of protection.

Body Protection

A disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting

cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

For operations where dust or
aerosols may be generated,
such as weighing the neat
chemical, a NIOSH-approved
half-face respirator with a
combination filter cartridge
(organic vapor/acid gas/HEPA)
is recommended. All respirator
use must be in accordance
with a respiratory protection

program.

Protects against inhalation of

hazardous airborne particles.

Operational Plan for Handling
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A systematic approach to handling Methapyrilene is essential for minimizing risk. This includes
preparation, handling, and post-handling procedures.

Preparation

o Designated Area: All work with Methapyrilene should be conducted in a designated,
restricted area, such as a chemical fume hood, to control airborne contaminants.

o Ventilation: Ensure adequate exhaust ventilation is available and functioning correctly.
e Emergency Equipment: An eyewash station and safety shower must be readily accessible.

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
complete Safety Data Sheet for Methapyrilene.

Handling Procedures
» Weighing: When weighing the solid form, do so carefully to avoid generating dust.

e Solutions: To prepare a stock solution, dissolve the solid Methapyrilene in a suitable solvent
under an inert gas.

o General Handling: Avoid all direct contact with the substance. Do not ingest, inhale, or allow
it to come into contact with eyes, skin, or clothing. Do not eat, drink, or smoke in the handling
area.

After Handling

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with Methapyrilene.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the work area.

o Storage: Store Methapyrilene locked up, protected from light, and at ambient temperatures.

Spill Management and Disposal Plan
Accidental Release Measures
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In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, dampen the material with water to prevent dust from becoming
airborne. For liquid spills, try to prevent further leakage and keep the product away from
drains.

o Cleanup: Use an absorbent material like diatomite or universal binders for liquid spills. For
solid spills, transfer the dampened material into a suitable container. Use absorbent paper
dampened with water to clean up any remaining material.

e Decontamination: Wash all contaminated surfaces with a soap and water solution.

o Disposal: Seal all contaminated clothing and absorbent materials in a vapor-tight plastic bag
for disposal.

Disposal Plan

o Waste Product: Dispose of Methapyrilene waste in accordance with all applicable federal,
state, and local regulations. It must not be disposed of with household garbage or allowed to
reach the sewage system.

o Contaminated Packaging: Contaminated containers should be disposed of according to
official regulations. For unused products, consider returning them to the distributor if
possible. If disposing in the trash, mix the medicine with an unappealing substance like cat
litter or used coffee grounds in a sealed plastic bag.

Quantitative Data for Methapyrilene Hydrochloride
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Property Value

CAS Number 135-23-9
Molecular Formula C14H20CIN3S
Molecular Weight 297.85 g/mol
Melting Point 162°C

Water Solubility

> 100 mg/mL at 68.9°F

Solubility in PBS (pH 7.2)

Approx. 1 mg/ml

Solubility in Ethanol

Approx. 1 mg/ml

Solubility in DMSO

Approx. 10 mg/ml

Solubility in Dimethyl Formamide

Approx. 15 mg/ml

UN Number

2811

Sources: MedChemExpress, Cayman Chemical, NOAA CAMEO Chemicals

Safe Handling Workflow for Methapyrilene
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Caption: Workflow for the safe handling of Methapyrilene, from preparation to disposal,
including emergency spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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